Cas no 79953-08-5 (2-amino-8-(4-methylphenyl)-3,7-dihydro-6H-purin-6-one)

2-amino-8-(4-methylphenyl)-3,7-dihydro-6H-purin-6-one structure
79953-08-5 structure
Product name:2-amino-8-(4-methylphenyl)-3,7-dihydro-6H-purin-6-one
CAS No:79953-08-5
MF:C12H11N5O
MW:241.24864
CID:1799356
PubChem ID:135743996

2-amino-8-(4-methylphenyl)-3,7-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-8-(4-methylphenyl)-3,7-dihydro-6H-purin-6-one
    • 2-amino-8-(4-methylphenyl)-3,7-dihydropurin-6-one
    • 79953-08-5
    • AKOS014995018
    • 6H-Purin-6-one, 2-amino-1,9-dihydro-8-(4-methylphenyl)-
    • DTXSID10229967
    • Inchi: InChI=1S/C12H11N5O/c1-6-2-4-7(5-3-6)9-14-8-10(15-9)16-12(13)17-11(8)18/h2-5H,1H3,(H4,13,14,15,16,17,18)
    • InChI Key: MAOSVRNCEHZUMH-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)C2=NC3=C(N2)C(=O)NC(=N3)N

Computed Properties

  • Exact Mass: 241.09635999g/mol
  • Monoisotopic Mass: 241.09635999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.2Ų
  • XLogP3: 1

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